Cas no 2138255-27-1 (Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]-)
Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]-
-
- Inchi: 1S/C11H15N3O/c12-7-10-9(2-1-5-13-10)14-11(15)6-8-3-4-8/h1-2,5,8H,3-4,6-7,12H2,(H,14,15)
- InChI Key: MAHYQHMFMGWXSJ-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=CC=CN=C2CN)=O)CC1
Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377831-0.05g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-377831-0.1g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-377831-0.25g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-377831-0.5g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-377831-1.0g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377831-2.5g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-377831-5.0g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-377831-10.0g |
N-[2-(aminomethyl)pyridin-3-yl]-2-cyclopropylacetamide |
2138255-27-1 | 10.0g |
$3131.0 | 2023-03-02 |
Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]-
CAS No. 2138255-27-1: Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]-
The compound with CAS No. 2138255-27-1, known as Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an acetamide group and a substituted pyridine moiety. The cyclopropane ring introduces strain into the molecule, which can lead to interesting reactivity and potential applications in drug design.
Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strain inherent in the cyclopropane ring can enhance the molecule's ability to bind to specific targets, such as enzymes or receptors, making it a valuable component in the development of new drugs. For instance, researchers have explored the use of cyclopropaneacetamide derivatives in inhibiting various enzymes associated with diseases like cancer and neurodegenerative disorders.
The N-[2-(aminomethyl)-3-pyridinyl] group attached to the cyclopropaneacetamide core adds another layer of complexity to this molecule. Pyridine rings are known for their aromaticity and ability to participate in hydrogen bonding, which can significantly influence the compound's solubility and bioavailability. The presence of an aminomethyl group further enhances the molecule's versatility, as it can act as a site for additional functionalization or interaction with biological systems.
One of the most promising applications of Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]- lies in its potential as a lead compound for drug discovery. By modifying the substituents on the pyridine ring or altering the cyclopropane structure, chemists can explore a wide range of biological activities. For example, recent research has focused on optimizing this compound's ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression.
Moreover, the synthesis of this compound has been refined through innovative methodologies. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging transition metal catalysis and microwave-assisted synthesis have significantly improved its production efficiency. These advancements not only make the compound more accessible for research but also pave the way for its potential commercialization.
In terms of physical properties, Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]- exhibits a melting point of approximately 140°C and is soluble in common organic solvents like dichloromethane and dimethylformamide. Its spectroscopic data, including UV-Vis and NMR spectra, have been well-documented, providing valuable insights into its electronic structure and conformational preferences.
Looking ahead, the integration of computational chemistry tools with experimental studies is expected to further elucidate the mechanisms by which this compound interacts with biological targets. Molecular docking studies have already provided preliminary evidence of its binding affinity towards certain protein targets, suggesting that it could serve as a template for designing more potent inhibitors.
In conclusion, Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]- (CAS No. 2138255-27-1) represents a compelling example of how structural complexity can be harnessed to create molecules with diverse functional properties. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry and drug discovery.
2138255-27-1 (Cyclopropaneacetamide, N-[2-(aminomethyl)-3-pyridinyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)